![molecular formula C11H19NO2S B12888610 tert-Butyl 3-(2-sulfanylidenepyrrolidin-1-yl)propanoate CAS No. 517104-00-6](/img/structure/B12888610.png)
tert-Butyl 3-(2-sulfanylidenepyrrolidin-1-yl)propanoate
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Overview
Description
tert-Butyl 3-(2-sulfanylidenepyrrolidin-1-yl)propanoate is an organic compound that features a tert-butyl ester group and a pyrrolidine ring with a sulfanylidenyl substituent
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of tert-Butyl 3-(2-sulfanylidenepyrrolidin-1-yl)propanoate typically involves the reaction of tert-butyl acrylate with a suitable pyrrolidine derivative under controlled conditions. The reaction may require the use of catalysts and specific solvents to achieve the desired product with high yield and purity. For example, the use of tert-butyl acrylate and pyrrolidine in the presence of a base such as sodium hydride can facilitate the formation of the desired compound.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and scalability. The process may include steps such as purification through distillation or recrystallization to obtain the compound in its pure form.
Chemical Reactions Analysis
Types of Reactions
tert-Butyl 3-(2-sulfanylidenepyrrolidin-1-yl)propanoate can undergo various chemical reactions, including:
Oxidation: The sulfanylidenyl group can be oxidized to form sulfoxides or sulfones.
Reduction: The ester group can be reduced to the corresponding alcohol.
Substitution: The pyrrolidine ring can undergo nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) can be used for oxidation reactions.
Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are common reducing agents.
Substitution: Nucleophiles such as amines or thiols can be used for substitution reactions.
Major Products Formed
Oxidation: Sulfoxides or sulfones.
Reduction: Alcohols.
Substitution: Various substituted pyrrolidine derivatives.
Scientific Research Applications
tert-Butyl 3-(2-sulfanylidenepyrrolidin-1-yl)propanoate has several applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Explored for its potential use in drug development and therapeutic applications.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of tert-Butyl 3-(2-sulfanylidenepyrrolidin-1-yl)propanoate involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific application and context of use.
Comparison with Similar Compounds
Similar Compounds
tert-Butyl 3-(5,6,7,8-tetrahydroimidazo[1,2-a]pyrazin-3-yl)propanoate: Another tert-butyl ester with a different heterocyclic ring.
tert-Butyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propanoate: A compound with a tert-butyl ester and a phenyl ring.
Uniqueness
tert-Butyl 3-(2-sulfanylidenepyrrolidin-1-yl)propanoate is unique due to its specific combination of functional groups and structural features. The presence of the sulfanylidenyl group and the pyrrolidine ring distinguishes it from other similar compounds, providing it with unique chemical and biological properties.
Properties
CAS No. |
517104-00-6 |
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Molecular Formula |
C11H19NO2S |
Molecular Weight |
229.34 g/mol |
IUPAC Name |
tert-butyl 3-(2-sulfanylidenepyrrolidin-1-yl)propanoate |
InChI |
InChI=1S/C11H19NO2S/c1-11(2,3)14-10(13)6-8-12-7-4-5-9(12)15/h4-8H2,1-3H3 |
InChI Key |
KFXCMPDJNWKZNW-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC(=O)CCN1CCCC1=S |
Origin of Product |
United States |
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